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This guide provides troubleshooting advice and answers to frequently asked questions for

researchers and scientists working with the gem5 simulator. The content is tailored to address

specific issues encountered when developing and debugging custom SimObjects.

Frequently Asked Questions (FAQs)
A list of common questions and issues that arise during custom SimObject development.

???+ question "My custom SimObject compiles, but gem5 exits with a 'panic' or 'fatal' error.

Where do I start?"

???+ question "How can I trace the execution flow and inspect variables within my SimObject?"

???+ question "What's the difference between gem5.opt, gem5.debug, and gem5.fast? Which

one should I use for debugging?"

???+ question "My simulation runs, but my SimObject doesn't seem to be doing anything. How

can I verify it's being instantiated?"

???+ question "I'm getting an 'undefined reference' linker error related to my SimObject's

create() function. What does this mean?"

???+ question "How do I use a debugger like GDB with gem5?"
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Debugging Protocols and Methodologies
Follow these detailed protocols for systematic debugging of your custom SimObject.

Protocol 1: Trace-Based Debugging with DPRINTF
This protocol outlines the methodology for adding and using custom debug traces.

Declare the Debug Flag: In the SConscript file in your SimObject's directory, add a line to

declare a new flag.

Include Necessary Headers: In your C++ implementation file (.cc), include the base trace

header and the auto-generated header for your new flag.[1]

Add DPRINTF Statements: Place DPRINTF statements at key points in your code. The first

argument is the debug flag, followed by a printf-style format string and arguments.[2]

Recompile gem5: Rebuild the gem5.opt or gem5.debug binary to include the new flag and

print statements.

Run Simulation with the Flag: Execute gem5 using the --debug-flags option to enable your

custom flag.[3]

[2][1]

Table 1: Key Built-in gem5 Debug Flags
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Flag Name Description Common Use Case

Exec

Traces the execution of each

instruction, including

disassembly. [3]

Following the program flow at

the instruction level.

Cache

Provides detailed information

on cache lookups, hits, misses,

and state changes.

Debugging cache coherence

protocols or custom cache

objects.

RubyNetwork

Prints entire network

messages for the Ruby

memory system. [4]

Debugging custom coherence

protocols in detail. [4]

Bus

Traces transactions on the

memory bus, including

requests and responses. [3]

Understanding memory system

traffic and interactions.

DRAM
Shows detailed activity within

the DRAM controllers. [2]

Debugging memory controller

behavior or timing.

ProtocolTrace
Prints every state transition for

all controllers in Ruby. [4]

Getting a complete picture of a

coherence protocol's

execution. [4]

Protocol 2: Interactive Debugging with GDB
This protocol describes how to use GDB for in-depth, interactive debugging sessions.

Compile the Debug Binary: You must build gem5.debug.

Launch gem5 in GDB: Start GDB and pass the gem5 command line as arguments. [5]

```shell gdb --args build/X86/gem5.debug configs/your_script.py --options...

Set Breakpoints: Set breakpoints at key locations in your C++ code before starting the

simulation.

Run and Inspect: Start the simulation. When a breakpoint is hit, you can inspect variables,

examine the backtrace, and step through the code.
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Table 2: Essential GDB Commands for gem5 Debugging
GDB Command Description

run [args] Starts the gem5 simulation.

break Sets a breakpoint at a function or line number.

print Prints the value of a variable or expression.

bt or backtrace Displays the function call stack.

next
Steps to the next source line, stepping over

function calls.

step
Steps to the next source line, stepping into

function calls.

continue
Resumes execution until the next breakpoint is

hit.

info breakpoints Lists all currently set breakpoints.

Workflows and Logical Relationships
Visual diagrams illustrating key debugging processes and architectural concepts.
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Click to download full resolution via product page

A general workflow for identifying, analyzing, and resolving a bug in a custom SimObject.
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Logical flow of a SimObject's instantiation from Python configuration to C++ object creation.
Visualizing a memory request flow through a custom cache, highlighting points for DPRINTF

tracing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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